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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958

Technical Support Center: 1,1,1-Trinitropropane
Experimental Data

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address inconsistencies in the experimental data of 1,1,1-Trinitropropane. The
information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: I have found conflicting values for the density of 1,1,1-Trinitropropane in the literature.
Which value is correct?

Al: Itis a known issue that different sources report varying densities for 1,1,1-Trinitropropane.
The two commonly cited values are 1.3938 g/cm? at 22 °C and 1.538 g/cm3.[1][2] This
discrepancy may arise from differences in experimental conditions, sample purity, or
measurement techniques. It is crucial to carefully document your experimental protocol and
consider the factors outlined in the troubleshooting guide below to determine the most accurate
value for your specific sample.

Q2: There is a significant difference in the reported boiling points of 1,1,1-Trinitropropane.
Why is this the case?
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A2: The literature presents two notably different boiling points for 1,1,1-Trinitropropane: 23 °C
at 2 Torr and 202.2 °C at 760 mmHg.[1][2] This large variance is primarily due to the different
pressures at which the measurements were taken. The boiling point of a compound is highly
dependent on the surrounding pressure. It is essential to conduct and report boiling point
measurements with the corresponding pressure to ensure accurate and reproducible results.

Q3: What is the expected appearance of 1,1,1-Trinitropropane?

A3: 1,1,1-Trinitropropane is described as a colorless, oily liquid with a pungent odor.[2]

Troubleshooting Guides
Inconsistent Density Measurements

If you are experiencing inconsistencies in the measured density of 1,1,1-Trinitropropane,
consider the following troubleshooting steps:

o Sample Purity: Impurities can significantly affect the density of a substance. Ensure your
sample is of high purity. Consider purification methods such as distillation or
chromatography.

o Temperature Control: Density is temperature-dependent. Ensure that the temperature of the
sample is precisely controlled and accurately measured during the density determination.

o Measurement Technique: The method used for density measurement can introduce
variability. Calibrate your densitometer or pycnometer properly. For a pycnometer, ensure it
is clean, dry, and free of air bubbles when filled.

o Degassing: Dissolved gases in the liquid can affect its density. Consider degassing the
sample prior to measurement.

Discrepancies in Boiling Point Determination

To address inconsistencies in boiling point measurements, follow this guidance:

e Pressure Measurement: The boiling point is highly sensitive to pressure. Use a calibrated
manometer to accurately measure the pressure of the system.
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» Heating Rate: A rapid heating rate can lead to an overestimation of the boiling point. Employ
a slow and steady heating rate to ensure the liquid and vapor are in equilibrium.

o Thermometer Placement: The thermometer bulb should be positioned correctly to measure
the temperature of the vapor that is in equilibrium with the boiling liquid, not the liquid itself or

the superheated vapor.

o Decomposition: 1,1,1-Trinitropropane is a nitro compound and may be prone to
decomposition at elevated temperatures.[2] Decomposition can alter the composition of the
substance and affect its boiling point. Be observant of any color changes or gas evolution
during heating.

Data Presentation

The following tables summarize the inconsistent quantitative data found in the literature for

1,1,1-Trinitropropane.

Table 1: Reported Densities of 1,1,1-Trinitropropane

Density (g/lcm?) Temperature (°C) Reference
1.3938 22 [1]
1.538 Not Specified [2][3]

Table 2: Reported Boiling Points of 1,1,1-Trinitropropane

Boiling Point (°C) Pressure Reference
23 2 Torr [1]
202.2 760 mmHg [2]13]

Experimental Protocols

While detailed experimental protocols for the synthesis of 1,1,1-Trinitropropane are not readily
available in the provided search results, a general approach for the synthesis of similar nitro
compounds involves the nitration of a corresponding precursor. For instance, the synthesis of
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1,1,1-trimethylolpropane trinitrate involves the nitration of trimethylolpropane using nitric acid.

[4]

Visualizations

The following diagrams illustrate workflows and logical relationships to aid in troubleshooting

experimental inconsistencies.
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Caption: Workflow for troubleshooting inconsistent density data.
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Addressing Boiling Point Discrepancies
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Caption: Key factors for obtaining reliable boiling point data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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